Cas no 5926-51-2 (3-Bromofuran-2,5-dione)

• Product Name: 3-Bromofuran-2,5-dione
• CAS No: 5926-51-2
• MF: C₄HBrO₃
• MW: 176.952940702438
• MDL: MFCD00005519
• CID: 377696
• PubChem ID: 80027
• Update Time: 2025-10-31

3-Bromofuran-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-Bromofuran-2,5-dione
• 3-Bromo-furan-2,5
• BROMOMALEIC ANHYDRIDE
• 3-Bromo-furan-2,5-dione
• 2,5-Furandione, 3-bromo-
• Bromomaleic acid anhydride
• 2-Bromomaleic acid anhydride
• 3-broMo-2,5-dihydrofuran-2,5-dione
• Bromomaleicanhydride10GR
• Bromomaleicanhydride50GR
• Nsc96611
• 3-Bromo-2,5-furandione
• Bromomaleic anhydride, 97%
• YPRMWCKXOZFJGF-UHFFFAOYSA-N
• C4HBrO3
• Monobromomaleic anhydride
• 3-bromo-2,5-furanedione
• 2,5-Furandione,3-bromo-
• NCIOpen2_001897
• 3-Bromo-2,5-furandione #
• 3-BROMO
• 3-BROMOFURAN-2 pound not5-DIONE
• NSC 96611
• FT-0635906
• MFCD00005519
• NS00034123
• NSC-96611
• Z3EBH68XDW
• DTXSID70207988
• SY009792
• UNII-Z3EBH68XDW
• EINECS 227-659-9
• 5926-51-2
• AMY844
• SCHEMBL3200760
• AKOS015920391
• EN300-99344
• CS-W021883
• GEO-00484
• CHEMBL2270555
• DS-14217
• Bromomaleicanhydride
• DTXCID20130479
• DB-053352

• MDL： MFCD00005519
• Inchi： 1S/C4HBrO3/c5-2-1-3(6)8-4(2)7/h1H
• InChI Key： YPRMWCKXOZFJGF-UHFFFAOYSA-N
• SMILES： BrC1C(=O)OC(C=1)=O

Computed Properties

• Exact Mass: 175.91100
• Monoisotopic Mass: 175.91091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.8
• Topological Polar Surface Area: 43.4

Experimental Properties

• Color/Form: Not determined
• Density: 1.905(lit.)
• Boiling Point: 215°C at 760 mmHg
• Flash Point: >230 °F
• Refractive Index: n20/D 1.54(lit.)
• PSA: 43.37000
• LogP: 0.34860
• Solubility: Not determined

3-Bromofuran-2,5-dione Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37-S39
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,2-8°C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Furanones Butenolides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Butenolides

Additional information on 3-Bromofuran-2,5-dione

3-Bromofuran-2,5-dione

3-Bromofuran-2,5-dione (CAS No: 5926-51-2) is a compound of significant interest in the fields of organic chemistry and materials science. This compound, also known as bromo-furan-dione, belongs to the class of heterocyclic compounds and exhibits unique chemical properties due to its furan-based structure and bromine substitution. The molecule consists of a furan ring with two ketone groups at positions 2 and 5, and a bromine atom at position 3, making it a versatile building block for various chemical reactions.

The synthesis of 3-Bromofuran-2,5-dione has been extensively studied, with researchers exploring different methodologies to optimize its preparation. Recent advancements in catalytic systems and green chemistry have enabled more efficient and environmentally friendly routes for its production. For instance, studies have shown that the use of microwave-assisted synthesis can significantly reduce reaction times while maintaining high yields. Such innovations highlight the importance of sustainable chemical synthesis in modern research.

One of the key areas where 3-Bromofuran-2,5-dione has found applications is in the development of advanced materials. Its ability to undergo various condensation reactions makes it an ideal precursor for constructing complex molecular architectures. For example, researchers have utilized this compound to synthesize novel polymeric materials with tailored optical and electronic properties. These materials hold potential applications in optoelectronics, sensors, and energy storage devices.

Another intriguing aspect of 3-Bromofuran-2,5-dione is its role in biochemistry and pharmacology. Recent studies have explored its interactions with biological systems, particularly its potential as a lead compound for drug discovery. The bromine substitution at position 3 has been shown to influence the compound's bioavailability and selectivity towards specific biological targets. This has led to investigations into its potential as an anti-inflammatory or anticancer agent.

The structural uniqueness of 3-Bromofuran-2,5-dione also makes it a valuable tool in organic synthesis for constructing fused-ring systems and heterocyclic compounds. Its reactivity under various conditions allows chemists to design intricate molecular frameworks with precision. For instance, the use of transition metal catalysts has enabled the formation of biaryl structures from this compound, which are highly sought after in medicinal chemistry.

From an analytical standpoint, the characterization of 3-Bromofuran-2,5-dione has benefited from advancements in spectroscopic techniques such as NMR and IR spectroscopy. These methods provide detailed insights into the compound's molecular structure and dynamic behavior. Additionally, computational chemistry tools have been employed to predict its electronic properties and reactivity under different conditions.

In conclusion, 3-Bromofuran-2,5-dione (CAS No: 5926-51-2) is a multifaceted compound with applications spanning organic synthesis, materials science, and pharmacology. Its unique chemical properties and versatile reactivity continue to drive innovative research across various disciplines. As scientific advancements progress, this compound is expected to play an even more prominent role in the development of novel materials and therapeutic agents.